Cas no 159996-27-7 (1-Azabicyclo[2.2.1]heptan-3-ylmethanamine)

• Product Name: 1-Azabicyclo[2.2.1]heptan-3-ylmethanamine
• CAS No: 159996-27-7
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 109388
• PubChem ID: 19437872
• Update Time: 2024-02-29

1-Azabicyclo[2.2.1]heptan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-3-methanamine,(1R,3S,4R)-rel-
• 1-Azabicyclo[2.2.1]heptane-3-methanamine,exo-(9CI)
• 1-azabicyclo[2.2.1]heptan-3-ylmethanamine
• 1-Azabicyclo[2.2.1]heptan-3-ylmethanamine

• Inchi： 1S/C7H14N2/c8-3-7-5-9-2-1-6(7)4-9/h6-7H,1-5,8H2
• InChI Key： OWGZDDZTNKBWTN-UHFFFAOYSA-N
• SMILES： N12CCC(C1)C(CN)C2

Computed Properties

• Exact Mass: 126.116
• Monoisotopic Mass: 126.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines